6,6-Difluorobicyclo[3.1.0]hexane-2-carboxylic acid

• IUPAC Name: 6,6-difluorobicyclo[3.1.0]hexane-2-carboxylic acid
• InChI: InChI=1S/C7H8F2O2/c8-7(9)4-2-1-3(5(4)7)6(10)11/h3-5H,1-2H2,(H,10,11)
• InChI Key: WGLFEUAWPWVCGR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(C1C(=O)O)C2(F)F
• Molecular Formula: C7H8F2O2
• Molecular Weight: 162.13 g/mol
• CAS RN: 2248272-95-7

Description

6,6-Difluorobicyclo[3.1.0]hexane-2-carboxylic acid is a chemical compound with the CAS Number: 2248272-95-7. It has a molecular weight of 162.14 and its IUPAC name is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H8F2O2/c8-7(9)4-2-1-3(5(4)7)6(10)11/h3-5H,1-2H2,(H,10,11). This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. The storage temperature for this compound is room temperature.

Scientific Research Applications

Synthesis and Pharmacological Applications

6,6-Difluorobicyclo[3.1.0]hexane-2-carboxylic acid and its derivatives have been extensively studied in the context of synthesis and pharmacological applications. For instance, the stereoselective synthesis of 2-amino-3-fluoro bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, a potent, selective, and orally active group 2 metabotropic glutamate receptor agonist, has been developed using the Corey-Link methodology. This compound exhibits anticonvulsant and anxiolytic properties (Pedregal & Prowse, 2002). Additionally, the thermal conversions of 6,6-difluorobicyclo[3.1.0]hex-2-enes to fluorobenzenes have been explored, revealing different mechanisms of reaction based on kinetic studies (Dolbier et al., 1992).

Chemical and Structural Analysis

The compound's unique structural properties have been the focus of several studies. For instance, diflunisal–hexane forms a monoclinic crystal lattice with channels parallel to the twofold screw axes along the b direction, indicating a complex molecular structure (Hansen, Perlovich, & Bauer-Brandl, 2001). Moreover, constrained cycloalkyl analogues of glutamic acid, like 2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid, have been synthesized and analyzed for their biochemical applications (Krysiak et al., 2010).

Biological Activities and Applications

The biological activities and potential applications of derivatives of this compound have been a significant area of research. Compounds like 2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid derivatives have been studied as metabotropic glutamate receptor 2 (mGluR2) antagonists, showcasing their potential in neuropharmacology (Yasuhara et al., 2006).

Safety and Hazards

The safety information for 6,6-Difluorobicyclo[3.1.0]hexane-2-carboxylic acid indicates that it has the following hazard statements: H315, H319, H335. This means it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501. These statements provide guidance on how to handle the compound safely.

Mechanism of Action

Target of Action

It has been incorporated into analogs of maraviroc, an anti-hiv drug . Maraviroc works by binding to the CCR5 co-receptor on the surface of certain immune cells, preventing HIV from entering these cells . Therefore, it’s possible that this compound may interact with similar targets.

Mode of Action

As a component of Maraviroc analogs, it may contribute to the overall efficacy of the drug by enhancing binding affinity or selectivity to the CCR5 co-receptor .

Biochemical Pathways

Given its association with Maraviroc, it might be involved in the HIV life cycle, particularly the viral entry process .

Result of Action

As part of Maraviroc analogs, it may contribute to the prevention of HIV entry into immune cells .